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Compound Focus: Iodine tribromide

CAS No.: 7789-58-4

Cat. No.: S1910029

Get Quote

Key Property and Storage Data

The table below summarizes the fundamental data for iodine tribromide, which forms the basis for its

storage and handling guidelines.

Property Specification / Value Source / Context

CAS Number 7789-58-4 [1] [2]

Molecular Formula Br₃I [1] [2]

Molecular Weight 366.62 g/mol [1]

Density 3.41 g/mL at 20°C [1] [2]

Recommended Storage Temp. 2-8°C [1] [2]

Safety and Handling Information

Handling iodine tribromide requires careful attention to safety due to its corrosive nature.

Hazard Codes: The compound is labeled with hazard code C, which stands for Corrosive [2].
Risk and Safety Phrases:
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R34: Causes burns [2].

S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice [2].

S36/37/39: Wear suitable protective clothing, gloves, and eye/face protection [2].
S45: In case of accident or if you feel unwell, seek medical advice immediately (show the label

where possible) [2].
Shipping Information: It is classified under UN 3264 (Corrosive solid, acidic, inorganic), Packing
Group II [2].

Storage and Handling Guide

The following workflow outlines the critical decision points for the safe storage and handling of iodine

tribromide in a laboratory setting.
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Start: Iodine Tribromide Handling

Confirm storage temperature:
2-8°C (refrigerated)

Use appropriate PPE:
Protective clothing, gloves,

and eye/face protection

Assess procedure for:
Spill risk or aerosol generation

Work within a fume hood

Yes

Use standard lab practices

No

Have emergency procedures ready:
Eye rinsing station, medical aid

Safe Experiment Completion

Click to download full resolution via product page

Frequently Asked Questions (FAQ)

Q1: Why must iodine tribromide be stored at 2-8°C? Storing it in a refrigerator is crucial for maintaining

its chemical stability. While the exact decomposition products are not listed in the search results, cool
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temperatures generally slow down decomposition reactions and prevent the compound from reacting with

atmospheric moisture, ensuring its purity and effectiveness for experimental use.

Q2: What is the first thing I should do if I get iodine tribromide on my skin? The safety data (S26, S45)

indicates that immediate medical advice is necessary [2]. The specific first-aid measure referenced is to

immediately rinse the eyes with plenty of water for eye contact and seek medical help. For skin contact, it is

prudent to immediately remove contaminated clothing and rinse the skin with plenty of water for 15-20

minutes while seeking medical attention.

Q3: What type of container is best for storing iodine tribromide? The search results do not specify the

container material. However, given its corrosive nature (C code, R34 phrase) and density of 3.41 g/mL, a

robust, chemically resistant container is essential. Glass (such as amber glass to protect from light) or

specific corrosive-resistant polymers are likely suitable. The container must be tightly sealed to prevent

moisture absorption or the release of bromine vapors.

Troubleshooting Common Scenarios

Scenario: The compound has darkened or formed a crystalline solid in the bottle.

Possible Cause & Action: This could be a sign of decomposition or absorption of moisture. Do
not use. The compound should be considered compromised and disposed of properly

according to your institution's hazardous waste protocols for corrosive and halogenated
compounds.

Scenario: You notice a strong, pungent odor upon opening the container.

Possible Cause & Action: This indicates the possible release of bromine vapor, which is
hazardous. Immediately close the container if safe to do so, increase ventilation (e.g., ensure

the fume hood sash is fully down), and assess the situation. Use appropriate respiratory
protection if the odor is pervasive.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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